(R)-2-amino-9-(4,4-diethoxy-2-(hydroxymethyl)butyl)-1H-purin-6(9H)-one

• IUPAC Name: 2-amino-9-[(2R)-4,4-diethoxy-2-(hydroxymethyl)butyl]-1H-purin-6-one
• InChI: InChI=1S/C14H23N5O4/c1-3-22-10(23-4-2)5-9(7-20)6-19-8-16-11-12(19)17-14(15)18-13(11)21/h8-10,20H,3-7H2,1-2H3,(H3,15,17,18,21)/t9-/m1/s1
• InChI Key: IDFDGVJRIDONQK-SECBINFHSA-N
• Canonical SMILES: CCOC(CC(CN1C=NC2=C1N=C(NC2=O)N)CO)OCC
• Isomeric SMILES: CCOC(C[C@H](CN1C=NC2=C1N=C(NC2=O)N)CO)OCC
• Molecular Formula: C14H23N5O4
• DSSTOX Substance ID: DTXSID50432372
• Molecular Weight: 325.36 g/mol
• CAS RN: 195157-25-6

Description

(R)-2-amino-9-(4,4-diethoxy-2-(hydroxymethyl)butyl)-1H-purin-6(9H)-one, otherwise known as (R)-2-AHP, is a synthetic purine-based compound that has recently gained attention in scientific research due to its potential applications. (R)-2-AHP is a chiral compound, meaning it exists in two different forms, each of which can have distinct properties. This compound has been studied for its potential to act as a ligand or an enzyme inhibitor in biochemical and physiological processes, as well as its potential to be used in lab experiments.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of 2-Substituted N-methoxy-9-methyl-9H-purin-6-amines : These compounds, including structures similar to (R)-2-amino-9-(4,4-diethoxy-2-(hydroxymethyl)butyl)-1H-purin-6(9H)-one, were synthesized from 6-chloro-9-methyl-9H-purines. Their tautomeric ratios varied significantly, influencing the properties of the compounds (Roggen et al., 2011).

• Study of Tautomerism and Alkylation : The synthesized N-methoxy-9-methyl-9H-purin-6-amines, similar in structure to the compound , showed variations in amino/imino tautomer ratios, identified through NMR methods. This study provided insights into the chemical behavior of these compounds (Roggen & Gundersen, 2008).

Biological Activity

• Antimycobacterial and Antiprotozoal Activity : The synthesized 2-substituted agelasine analogs, structurally related to the compound , showed promising antimycobacterial and antiprotozoal activity. The introduction of specific functional groups in these compounds improved their activity against certain cancer cell lines (Roggen et al., 2011).

• Synthesis of Acyclic Nucleotide Analogues : Research into acyclic nucleotide analogues derived from N3-substituted isoguanine led to the synthesis of compounds similar to this compound. These compounds did not exhibit significant antiviral or cytostatic activity, suggesting specific structural requirements for biological efficacy (Alexander et al., 2000).

• Antiviral Activity of Enantiomeric Cyclobutyl Nucleoside Analogues : The synthesis and study of enantiomeric cyclobutyl guanine and adenine nucleoside analogues, similar in structure, revealed significant antiherpes activity for compounds mimicking the absolute configuration of natural nucleosides (Bisacchi et al., 1991).